4-((1-(3,4-dichlorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

• IUPAC Name: 4-[1-(3,4-dichlorobenzoyl)piperidin-4-yl]oxy-1,6-dimethylpyridin-2-one
• InChI: InChI=1S/C19H20Cl2N2O3/c1-12-9-15(11-18(24)22(12)2)26-14-5-7-23(8-6-14)19(25)13-3-4-16(20)17(21)10-13/h3-4,9-11,14H,5-8H2,1-2H3
• InChI Key: NYVYNDXXQZUXPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H20Cl2N2O3
• Molecular Weight: 395.3 g/mol

Description

4-((1-(3,4-dichlorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one, also known as JNJ-40411813, is a chemical compound that has gained attention for its potential therapeutic uses. This compound has been studied extensively in scientific research due to its unique properties and potential applications.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds related to "4-((1-(3,4-dichlorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one" often focuses on the synthesis and characterization of derivatives with potential biological activities. For instance, the synthesis and spectral analysis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides have been explored, revealing their synthesis through a series of steps from different organic acids to target compounds. These compounds were evaluated for their enzymatic inhibition capabilities, showcasing the importance of structural analysis in drug development (Khalid et al., 2016).

Crystal Structure and Bioactivity

The crystal structure and bioactivity of related compounds have been studied, providing insights into their potential as pharmaceutical agents. For example, the synthesis, crystal structure, and bioactivity of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, a novel compound, was characterized and showed broad inhibitory activities towards fungi, demonstrating the potential of these compounds in medicinal chemistry (Xue Si-jia, 2011).

Conformational Studies

Conformational studies of similar compounds, like 3t,5t-Dimethyl-N-nitroso-2r,6c-diarylpiperidin-4-one oximes, have utilized NMR spectra to understand their stereochemistry, which is crucial for the development of more effective and specific pharmaceuticals (Muthukumaran et al., 2019).

Biological Evaluation

The exploration of biological activities, such as the role of orexin-1 receptor mechanisms on compulsive food consumption, provides an example of how these compounds can be used to understand and potentially treat complex behaviors and disorders. This specific study utilized selective antagonists to investigate binge eating in rats, highlighting the therapeutic potential of these compounds in eating disorders (Piccoli et al., 2012).

Antioxidant Potency and Antibacterial Study

The antioxidant potency and antibacterial study of derivatives, like 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one, have been investigated. These studies provide valuable information on the potential use of these compounds in treating oxidative stress-related diseases and bacterial infections (Dineshkumar & Parthiban, 2022).